1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride
Overview
Description
1-(3,6-Dimethoxypyridin-2-yl)methanamine dihydrochloride is a chemical compound with the molecular formula C8H13Cl2N2O2. It is known for its unique structure, which includes a pyridine ring substituted with methoxy groups at positions 3 and 6, and an amine group attached to the 2-position of the ring.
Preparation Methods
The synthesis of 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride typically involves several steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 3,6-dimethoxypyridine.
Reaction Conditions: The key step involves the introduction of the methanamine group to the pyridine ring. This can be achieved through a nucleophilic substitution reaction using reagents like formaldehyde and ammonium chloride under acidic conditions.
Purification: The resulting product is then purified through recrystallization or chromatography to obtain the dihydrochloride salt.
Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of large-scale reactors and automated systems to ensure consistency and efficiency.
Chemical Reactions Analysis
1-(3,6-Dimethoxypyridin-2-yl)methanamine dihydrochloride undergoes various types of chemical reactions:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding N-oxides.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.
Common reagents and conditions used in these reactions include acidic or basic environments, varying temperatures, and specific catalysts to facilitate the desired transformations.
Scientific Research Applications
1-(3,6-Dimethoxypyridin-2-yl)methanamine dihydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders and inflammatory diseases.
Industry: It is used in the development of specialty chemicals and materials, including polymers and coatings.
Mechanism of Action
The mechanism of action of 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride involves its interaction with specific molecular targets and pathways:
Comparison with Similar Compounds
1-(3,6-Dimethoxypyridin-2-yl)methanamine dihydrochloride can be compared with other similar compounds to highlight its uniqueness:
1-(3,4-Dimethoxypyridin-2-yl)methanamine Dihydrochloride: This compound has methoxy groups at positions 3 and 4 instead of 3 and 6, leading to different chemical and biological properties.
1-(3,5-Dimethoxypyridin-2-yl)methanamine Dihydrochloride:
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride involves the reaction of 3,6-dimethoxypyridin-2-amine with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "3,6-dimethoxypyridin-2-amine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 3,6-dimethoxypyridin-2-amine in water and add formaldehyde to the solution.", "Step 2: Add hydrochloric acid to the solution to adjust the pH to around 4.", "Step 3: Add sodium borohydride to the solution and stir for several hours at room temperature.", "Step 4: Acidify the solution with hydrochloric acid to pH 2-3 to precipitate the product.", "Step 5: Collect the precipitate by filtration and wash with water.", "Step 6: Dry the product under vacuum to yield 1-(3,6-dimethoxypyridin-2-yl)methanamine dihydrochloride." ] } | |
CAS No. |
2751620-00-3 |
Molecular Formula |
C8H14Cl2N2O2 |
Molecular Weight |
241.1 |
Purity |
95 |
Origin of Product |
United States |
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